Cas no 927800-44-0 (7-Bromo-4-(piperazin-1-yl)quinoline)

• Product Name: 7-Bromo-4-(piperazin-1-yl)quinoline
• CAS No: 927800-44-0
• MF: C₁₃H₁₄BrN₃
• MW: 292.17436170578
• MDL: MFCD02179801
• CID: 873748
• PubChem ID: 329773573
• Update Time: 2025-06-15

7-Bromo-4-(piperazin-1-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-4-piperazin-1-ylquinoline
• 6-METHOXY-2-(PIPERAZIN-1-YL)QUINOLIN-3-CARBONITRILE HYDROCHLORIDE
• 7-Bromo-4-(Piperazin-1-YL)Quinoline
• CS-0367500
• 927800-44-0
• AKOS002683283
• CMB80044
• DTXSID10589210
• FT-0710579
• MFCD02179801
• 7-Bromo-4-(piperazin-1-yl)quinoline, AldrichCPR
• DB-079399
• 7-Bromo-4-(piperazin-1-yl)quinoline

• MDL： MFCD02179801
• Inchi： 1S/C13H14BrN3/c14-10-1-2-11-12(9-10)16-4-3-13(11)17-7-5-15-6-8-17/h1-4,9,15H,5-8H2
• InChI Key： PTQFNLSRKXEDPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NC=CC=2N1CCNCC1

Computed Properties

• Exact Mass: 291.03700
• Monoisotopic Mass: 291.03711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• Density: 1.451
• Boiling Point: 451.8°C at 760 mmHg
• Flash Point: 227°C
• Refractive Index: 1.65
• PSA: 28.16000
• LogP: 2.80070

7-Bromo-4-(piperazin-1-yl)quinoline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 7-Bromo-4-(piperazin-1-yl)quinoline

Professional Introduction to Compound with CAS No. 927800-44-0 and Product Name: 7-Bromo-4-(piperazin-1-yl)quinoline

The compound with the CAS number 927800-44-0 and the product name 7-Bromo-4-(piperazin-1-yl)quinoline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its brominated quinoline core linked to a piperazine moiety, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug discovery. The structural features of this compound make it a promising candidate for further exploration in the development of novel therapeutic agents.

Quinoline derivatives have long been recognized for their broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a bromine atom at the 7-position and a piperazine group at the 4-position enhances the pharmacological profile of this compound, making it an attractive scaffold for medicinal chemists. The bromine atom can serve as a handle for further functionalization, while the piperazine ring provides a hydrogen bond acceptor site, crucial for binding to biological targets.

Recent studies have highlighted the potential of 7-Bromo-4-(piperazin-1-yl)quinoline in the development of inhibitors targeting various disease pathways. For instance, research has demonstrated its efficacy in inhibiting kinases and other enzymes involved in cancer progression. The quinoline moiety is known to interact with ATP-binding sites, making it a suitable candidate for kinase inhibitors. Additionally, the piperazine group can modulate binding interactions, allowing for fine-tuning of drug efficacy and selectivity.

In addition to its role in oncology, 7-Bromo-4-(piperazin-1-yl)quinoline has shown promise in addressing neurological disorders. The structural motif of this compound resembles several known neuroactive agents, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have indicated that this molecule can interact with specific neurotransmitter receptors, potentially leading to novel therapeutic strategies.

The synthesis of 7-Bromo-4-(piperazin-1-yl)quinoline involves multi-step organic reactions that require precise control over reaction conditions. The bromination step at the 7-position of quinoline is critical and must be carefully optimized to ensure high yield and purity. Subsequent coupling with piperazine derivatives requires efficient coupling methodologies such as Buchwald-Hartwig amination to achieve the desired product. Advances in synthetic chemistry have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

One of the key advantages of using 7-Bromo-4-(piperazin-1-yl)quinoline as a pharmacological scaffold is its flexibility in derivative design. Medicinal chemists can exploit the bromine atom for further functionalization, leading to a diverse array of analogs with tailored biological activities. This modular approach allows for rapid screening and optimization of lead compounds, accelerating the drug discovery process. Moreover, computational modeling techniques have been instrumental in predicting the binding modes of this compound with target proteins, aiding in structure-based drug design.

The pharmacokinetic properties of 7-Bromo-4-(piperazin-1-yl)quinoline are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its clinical potential. In vitro studies using cell-based models have provided insights into its metabolic stability and potential interactions with cytochrome P450 enzymes. These findings are essential for predicting drug-drug interactions and optimizing dosing regimens in clinical trials.

Recent preclinical studies have demonstrated the therapeutic potential of 7-Bromo-4-(piperazin-1-yl)quinoline in animal models of cancer and neurological disorders. In vivo experiments have shown that this compound can effectively inhibit tumor growth and reduce inflammation associated with neurodegenerative diseases. These results are encouraging and warrant further investigation into its clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits for patients.

The future directions for research on 7-Bromo-4-(piperazin-1-yl)quinoline include exploring its mechanisms of action at a molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can provide detailed insights into how this compound interacts with biological targets. Additionally, exploring new synthetic pathways to improve yield and reduce costs will be crucial for large-scale production.

In conclusion,7-Bromo-4-(piperazin-1-yl)quinoline represents a promising therapeutic agent with broad applications in medicine. Its unique structural features make it an attractive scaffold for drug discovery, offering potential treatments for cancer, neurological disorders, and other diseases. Continued research efforts will be vital in unlocking its full therapeutic potential and bringing new treatments to patients worldwide.